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Compound of Interest

Compound Name: 5-Hydroxylansoprazole

Cat. No.: B1664657

This application note details a sensitive and specific liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantification of 5-hydroxylansoprazole, a primary
metabolite of lansoprazole, in human plasma. This protocol is intended for researchers,
scientists, and drug development professionals involved in pharmacokinetic studies and
bioanalytical testing.

Introduction

Lansoprazole is a widely used proton pump inhibitor for treating acid-related gastrointestinal
disorders. Its metabolism is primarily mediated by cytochrome P450 enzymes, with 5-
hydroxylansoprazole being a major metabolite. Accurate quantification of this metabolite in
plasma is crucial for pharmacokinetic and drug metabolism studies. The LC-MS/MS method
described herein offers high selectivity and sensitivity for the determination of 5-
hydroxylansoprazole in a complex biological matrix.

Experimental Protocols

1. Materials and Reagents
+ 5-Hydroxylansoprazole reference standard

e Indapamide (Internal Standard - IS)
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e HPLC-grade methanol

o HPLC-grade acetonitrile

e Ammonium acetate

o Methanoic acid (Formic acid)

o Ultrapure water

e Human plasma (with anticoagulant)

2. Instrumentation

o High-Performance Liquid Chromatography (HPLC) system

o Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

3. Sample Preparation

A protein precipitation method is employed for the extraction of 5-hydroxylansoprazole and
the internal standard from human plasma.[1][2]

» Allow frozen plasma samples to thaw at room temperature.

» Vortex the plasma samples to ensure homogeneity.

e To a 1.5 mL microcentrifuge tube, add 100 pL of human plasma.

e Add 10 pL of the internal standard working solution (Indapamide).

e Add 200 pL of cold acetonitrile to precipitate plasma proteins.[1]

e \Vortex the mixture for 1 minute.

e Centrifuge the tubes at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube for LC-MS/MS analysis.
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4. LC-MS/MS Conditions

Chromatographic Conditions:[1]

Column: Inertsil ODS-3 or equivalent C18 column

Mobile Phase: Methanol: (0.2% Ammonium Acetate and 0.1% Methanoic Acid in Water)
(75:25, viv)[1]

Flow Rate: 0.8 mL/min

Injection Volume: 10 pL

Column Temperature: 40 °C

Mass Spectrometric Conditions: The mass spectrometer is operated in the Multiple Reaction
Monitoring (MRM) mode with an electrospray ionization source.[1]

Compound Precursor lon (m/z) Product lon (m/z)
5-Hydroxylansoprazole 386.1 268.1
Indapamide (1S) 366.0 191.0

5. Calibration and Quality Control

» Calibration standards are prepared by spiking blank human plasma with known
concentrations of 5-hydroxylansoprazole.

o The calibration curve should cover the expected concentration range in study samples. A
typical range is 5.0-400 ng/mL.[1]

e Quality control (QC) samples are prepared at low, medium, and high concentrations to
assess the accuracy and precision of the method.

Data Presentation
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The quantitative performance of the method is summarized in the table below. The validation
parameters are established in accordance with FDA guidelines.[1][3]

Parameter Acceptance Criteria Result

. . Correlation coefficient (r2) >
Linearity Range 0.99 5.0 - 400 ng/mL][1]

Signal-to-noise ratio = 10;

Lower Limit of Quantification o
Accuracy within £20%; 2.0 ng/mL[1]

) Precision < 20% CV

Intra-day Precision (CV%) < 15% (< 20% for LLOQ) <15%
Inter-day Precision (CV%) < 15% (< 20% for LLOQ) <15%
Accuracy (% Bias) Within +15% (+20% for LLOQ)  Within +15%

Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of 5-hydroxylansoprazole in plasma.
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Caption: Fragmentation of 5-hydroxylansoprazole in the mass spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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